Cas no 119450-02-1 (Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-)

Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel- structure
119450-02-1 structure
Product Name:Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-
CAS No:119450-02-1
MF:C9H7Br2ClO2
MW:342.411680459976
CID:6626408
Update Time:2024-01-16

Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-
    • Inchi: 1S/C9H7Br2ClO2/c10-7(8(11)9(13)14)5-3-1-2-4-6(5)12/h1-4,7-8H,(H,13,14)/t7-,8-/m0/s1
    • InChI Key: AAFNQGPSSHOKPP-YUMQZZPRSA-N
    • SMILES: C1([C@H](Br)[C@H](Br)C(O)=O)=CC=CC=C1Cl

Experimental Properties

  • Density: 1.981±0.06 g/cm3(Predicted)
  • Melting Point: 175-176 °C(Solv: acetone (67-64-1); hexane (110-54-3))
  • Boiling Point: 349.2±42.0 °C(Predicted)
  • pka: 2.16±0.16(Predicted)
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